Cas no 171058-80-3 (Cyclopropanecarbonyl isothiocyanate)

• Product Name: Cyclopropanecarbonyl isothiocyanate
• CAS No: 171058-80-3
• MF: C₅H₅NOS
• MW: 127.164299726486
• CID: 1353465
• PubChem ID: 16792372
• Update Time: 2025-08-04

Cyclopropanecarbonyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarbonyl isothiocyanate
• Cyclopropanecarbonyl isothiocyanate (9CI)
• 1-Cyclopropanecarbonyl isothiocyanate
• AKOS000146138
• Cyclopropanecarbonylisothiocyanate
• SCHEMBL5825202
• 171058-80-3
• BGNLTOFAQVNXMQ-UHFFFAOYSA-N
• EN300-04694
• G23677
• DTXSID90588584

• Inchi： 1S/C5H5NOS/c7-5(6-3-8)4-1-2-4/h4H,1-2H2
• InChI Key： BGNLTOFAQVNXMQ-UHFFFAOYSA-N
• SMILES： S=C=NC(C1CC1)=O

Computed Properties

• Exact Mass: 127.00925
• Monoisotopic Mass: 127.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.5Ų

Experimental Properties

• PSA: 29.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives

Additional information on Cyclopropanecarbonyl isothiocyanate

Cyclopropanecarbonyl Isothiocyanate (CAS No. 171058-80-3): A Comprehensive Overview

Cyclopropanecarbonyl isothiocyanate (commonly abbreviated as CPI or referred to by its CAS No. 171058-80-3) is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry, materials science, and biotechnology. This compound is characterized by its unique structure, which combines a cyclopropane ring with an isothiocyanate functional group. The cyclopropane ring introduces strain and reactivity, while the isothiocyanate group imparts nucleophilic and electrophilic properties, making it a valuable building block in various chemical reactions.

Recent advancements in synthetic chemistry have highlighted the potential of Cyclopropanecarbonyl isothiocyanate as a key intermediate in the synthesis of complex molecules. Researchers have demonstrated its utility in forming heterocyclic compounds, which are of great interest in drug discovery and materials development. For instance, studies published in 2023 have shown that CPI can facilitate the construction of bioactive compounds with potential applications in cancer therapy and neurodegenerative diseases.

The synthesis of Cyclopropanecarbonyl isothiocyanate typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the reaction of cyclopropylcarbonyl chloride with ammonia or other amines under specific conditions. This method has been optimized to achieve high yields and purity, ensuring its reliability as a starting material for downstream applications.

In terms of physical properties, Cyclopropanecarbonyl isothiocyanate exhibits a melting point of approximately -20°C and a boiling point around 65°C at standard pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in solution-phase reactions. The compound's stability under ambient conditions has also been studied extensively, with findings indicating that it remains stable for several months when stored in inert containers away from light and moisture.

One of the most promising areas of research involving Cyclopropanecarbonyl isothiocyanate is its application in polymer science. Scientists have explored its ability to participate in click chemistry reactions, which are known for their efficiency and selectivity. By incorporating CPI into polymer backbones, researchers have developed materials with enhanced mechanical properties and thermal stability. These materials hold potential for use in advanced composites, coatings, and electronic devices.

Beyond its chemical applications, Cyclopropanecarbonyl isothiocyanate has also been investigated for its biological activity. Preclinical studies have revealed that certain derivatives of CPI exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that CPI-based compounds could serve as leads for developing novel therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related disorders.

The environmental impact of Cyclopropanecarbonyl isothiocyanate has also been a topic of recent research. Studies have assessed its biodegradability under various conditions, with results indicating moderate degradation rates in aqueous environments. Efforts are underway to develop eco-friendly synthesis routes and recycling strategies to minimize its environmental footprint while maximizing its industrial utility.

In conclusion, Cyclopropanecarbonyl isothiocyanate (CAS No. 171058-80-3) stands as a pivotal compound in modern chemistry due to its unique structure, reactivity, and diverse applications. From drug discovery to materials science, this compound continues to drive innovation across multiple disciplines. As research progresses, it is anticipated that CPI will unlock new possibilities for developing advanced materials and therapeutic agents that address pressing challenges in health care and technology.